![molecular formula C17H14N2 B4395723 2-(2-methylphenyl)-1-(2-propyn-1-yl)-1H-benzimidazole](/img/structure/B4395723.png)
2-(2-methylphenyl)-1-(2-propyn-1-yl)-1H-benzimidazole
Overview
Description
2-(2-methylphenyl)-1-(2-propyn-1-yl)-1H-benzimidazole, also known as MMB or MMB-CHMINACA, is a synthetic cannabinoid that has gained popularity in recent years. It is a potent agonist of the CB1 receptor, which is responsible for the psychoactive effects of cannabis. MMB is a relatively new compound, and its effects on the body are still being studied.
Mechanism of Action
2-(2-methylphenyl)-1-(2-propyn-1-yl)-1H-benzimidazole acts as an agonist of the CB1 receptor, which is located in the brain and nervous system. When 2-(2-methylphenyl)-1-(2-propyn-1-yl)-1H-benzimidazole binds to the CB1 receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. This activation of the CB1 receptor is responsible for the psychoactive effects of 2-(2-methylphenyl)-1-(2-propyn-1-yl)-1H-benzimidazole and other synthetic cannabinoids.
Biochemical and Physiological Effects:
2-(2-methylphenyl)-1-(2-propyn-1-yl)-1H-benzimidazole has been found to have a variety of biochemical and physiological effects on the body. It has been shown to cause a decrease in body temperature, an increase in heart rate, and a decrease in blood pressure. 2-(2-methylphenyl)-1-(2-propyn-1-yl)-1H-benzimidazole has also been found to have immunomodulatory effects, which may be beneficial in the treatment of autoimmune diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2-methylphenyl)-1-(2-propyn-1-yl)-1H-benzimidazole in lab experiments is its high affinity for the CB1 receptor. This makes it a useful tool for studying the effects of synthetic cannabinoids on the body. However, one limitation of using 2-(2-methylphenyl)-1-(2-propyn-1-yl)-1H-benzimidazole is its potency. 2-(2-methylphenyl)-1-(2-propyn-1-yl)-1H-benzimidazole is a highly potent compound, and caution must be taken when handling and administering it.
Future Directions
There are many future directions for 2-(2-methylphenyl)-1-(2-propyn-1-yl)-1H-benzimidazole research. One area of research is the development of new synthetic cannabinoids that are safer and more effective than 2-(2-methylphenyl)-1-(2-propyn-1-yl)-1H-benzimidazole. Another area of research is the study of the long-term effects of synthetic cannabinoids on the body. Additionally, 2-(2-methylphenyl)-1-(2-propyn-1-yl)-1H-benzimidazole may be useful in the development of new treatments for autoimmune diseases and other conditions.
Scientific Research Applications
2-(2-methylphenyl)-1-(2-propyn-1-yl)-1H-benzimidazole has been used in scientific research to study the effects of synthetic cannabinoids on the body. It has been found to have a high affinity for the CB1 receptor, which is responsible for the psychoactive effects of cannabis. 2-(2-methylphenyl)-1-(2-propyn-1-yl)-1H-benzimidazole has also been used to study the effects of synthetic cannabinoids on the immune system and the cardiovascular system.
properties
IUPAC Name |
2-(2-methylphenyl)-1-prop-2-ynylbenzimidazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2/c1-3-12-19-16-11-7-6-10-15(16)18-17(19)14-9-5-4-8-13(14)2/h1,4-11H,12H2,2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXKSWIVKUUDIDS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NC3=CC=CC=C3N2CC#C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-methylphenyl)-1-(prop-2-yn-1-yl)-1H-benzimidazole |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.